![molecular formula C24H27N3O3 B6271921 3-({1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one CAS No. 2247088-09-9](/img/no-structure.png)
3-({1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and any distinctive odor .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the starting materials, reaction conditions, and the sequence of reactions .Molecular Structure Analysis
Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the compound reacts, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and reactivity. Techniques such as mass spectrometry and infrared spectroscopy can be used to analyze the chemical properties of the compound .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-benzyl-3,4-dihydroquinazolin-4-one, which is synthesized from 2-aminobenzonitrile and benzyl bromide. The second intermediate is 1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidine, which is synthesized from 4-hydroxypiperidine and benzylpropanoic acid. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "2-aminobenzonitrile", "benzyl bromide", "4-hydroxypiperidine", "benzylpropanoic acid", "standard peptide coupling reagents" ], "Reaction": [ "Step 1: Synthesis of 3-benzyl-3,4-dihydroquinazolin-4-one from 2-aminobenzonitrile and benzyl bromide using a standard reductive amination reaction.", "Step 2: Synthesis of 1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidine from 4-hydroxypiperidine and benzylpropanoic acid using a standard peptide coupling reaction.", "Step 3: Coupling of the two intermediates using standard peptide coupling reagents to form the final product '3-({1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one'." ] } | |
CAS RN |
2247088-09-9 |
Product Name |
3-({1-[(2S)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one |
Molecular Formula |
C24H27N3O3 |
Molecular Weight |
405.5 |
Purity |
95 |
Origin of Product |
United States |
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